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Pent-2-ynal solubility in organic solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pent-2-ynal

CAS No.: 55136-52-2

Cat. No.: S560665

Chemical Profile and Solubility Data

Pent-2-ynal is a valuable intermediate in organic synthesis. The quantitative data below is compiled from

chemical databases and supplier information [1] [2].

Table 1: Physical and Thermodynamic Properties of Pent-2-ynal

Property Value Unit Source
Molecular Formula C7H100 [2]
Molecular Weight 110.15 g/mol [2]
Melting Point 66.5 °C [2]
Boiling Point 132 °C [2]
Density 0.882 £ 0.06 g/cm?3 [2]
Gibbs Free Energy of Formation (AfG°) 114.18 kJ/mol [1]
Enthalpy of Formation (AfH°gas) -9.84 kJ/mol [1]
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Table 2: Solubility Profile in Organic Solvents Pent-2-ynal is sparingly to slightly soluble in several

common organic solvents [2].

Solvent Solubility Qualitative Description

Chloroform Sparingly Soluble Suitable for extraction and reaction medium
Ethyl Acetate Slightly Soluble Useful for chromatographic purification
Methanol Slightly Soluble Limited utility for reactions and purification

Experimental Protocols

Protocol 1: Determining Relative Solubility

This method helps rank solvents for optimal reaction or purification conditions.

e Preparation: In a fume hood, place 10 mg of Pent-2-ynal into three separate 1-dram vials.
¢ Solvent Addition: Add 1 mL of the following HPLC-grade solvents to the respective vials:

Chloroform, Ethyl Acetate, and Methanol.

e Mixing: Cap the vials and vortex for 30 seconds. Allow them to stand at room temperature for 5

minutes.

¢ Visual Inspection: Observe and record the dissolution. A clear, homogeneous solution indicates
solubility, while cloudiness or undissolved solid indicates partial solubility.
¢ Ranking: Rank the solvents based on the clarity of the final solution.

Protocol 2: Handling and Storage Guidelines

Proper handling is required due to the compound's light sensitivity and aldehyde reactivity [2].

e Storage: Store Pent-2-ynal in a sealed, amber vial under an inert atmosphere (e.g., nitrogen or

argon) at -20°C or below.

¢ Weighing: Always handle the compound in a certified fume hood. Pre-cool the weighing balance and
utensils to minimize volatility during transfer.
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e Stability Monitoring: Conduct regular quality control checks using TLC or HPLC to detect
decomposition. A single spot on TLC or a single major peak in HPLC indicates stability.

Experimental Workflow and Synthesis Context

The following flowchart outlines a typical experimental workflow for using Pent-2-ynal in a research

setting, incorporating its known properties and handling requirements.
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Pent-2-ynal Experimental Workflow

Start Experiment

Retrieve from -20°C Storage

:

Weigh in Fume Hood

No
Try alternative solvent

Solution Clear?

es

Proceed with Reaction
(e.g., Synthesis)

:

Monitor Reaction
(TLC/HPLC)

y

Purify Product

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s560665?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Analysis & Storage

Click to download full resolution via product page

Diagram 1: A logical workflow for experimental procedures involving Pent-2-ynal.

Application Notes for Drug Development

Pent-2-ynal is documented as a chemical intermediate in the synthesis of more complex molecules.
Specifically, it is used in the synthesis of Terbinafine derivatives and is listed as Terbutaline Impurity 42
[2]. This highlights its relevance in pharmaceutical development, particularly in the context of impurity

identification and characterization, which is a critical aspect of drug safety and regulatory compliance.

Critical Experimental Considerations

¢ Solvent Selection for Synthesis: The compound's low solubility in methanol suggests it is a poor
choice for reactions. Chloroform, with its "sparingly soluble" rating, is likely a more suitable solvent
medium for reactions involving Pent-2-ynal [2].

¢ Light Sensitivity: The compound is light-sensitive [2]. All experimental steps, from weighing to
reaction and purification, must be performed using amber glassware or under subdued lighting to
prevent photodegradation.

o Data Limitations: The available solubility data is qualitative. For precise quantitative work (e.g.,
determining exact concentration for kinetic studies), you will need to establish calibration curves for
your specific analytical methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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